Argon

Specification

• Description: Argon appears as a colorless odorless noncombustible gas. Heavier than air and can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket . If liquefied, contact of the very cold liquid with water may cause violent boiling. If the water is hot, there is the possibility that a liquid "superheat" explosion may occur. Contacts with water in a closed container may cause dangerous pressure to build.; Argon, refrigerated liquid (cryogenic liquid) appears as a colorless noncombustible liquid. Heavier than air. Contact may cause frostbite. May cause asphyxiation by displacement of air. Prolonged exposure to fire or intense heat may cause the container to rupture violently and rocket.; Argon(0) is a monoatomic argon. It has a role as a member of food packaging gas and a neuroprotective agent.; A noble gas with the atomic symbol Ar, atomic number 18, and atomic weight 39.948. It is used in fluorescent tubes and wherever an inert atmosphere is desired and nitrogen cannot be used.
• CAS No.: 13965-95-2
• Molecular Formula: Ar
• Molecular Weight: 35.9675451 g/mol
• IUPAC Name: argon-36
• Standard InChI: InChI=1S/Ar/i1-4
• Standard InChI Key: XKRFYHLGVUSROY-AHCXROLUSA-N
• Isomeric SMILES: [36Ar]
• SMILES: [Ar]
• Canonical SMILES: [Ar]